Cas no 1246815-04-2 ((R)-Viloxazine-d5 Hydrochloride)

• Product Name: (R)-Viloxazine-d5 Hydrochloride
• CAS No: 1246815-04-2
• MF: C₁₃H₂₀ClNO₃
• MW: 278.786611557007
• CID: 1004167
• PubChem ID: 71752943
• Update Time: 2025-04-20

(R)-Viloxazine-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-Viloxazine-d5 Hydrochloride
• (2R)-2-[[2-(1,1,2,2,2-pentadeuterioethoxy)phenoxy]methyl]morpholine,hydrochloride
• (R)-Viloxazine-d5 Hy
• (R)-2-[((2-Ethoxy-d5)phenoxy)methyl]morpholine Hydrochloride
• (R)-2-[(2-Ethoxy-d5)phenoxymethyl]tetrahydro-1,4-oxazine Hydrochloride
• (2R)-2-[[2-(1,1,2,2,2-pentadeuterioethoxy)phenoxy]methyl]morpholine;hydrochloride
• DTXSID60858564
• CS-0200802
• HY-125784AS
• 1246815-04-2
• (2R)-2-({2-[(~2~H_5_)Ethyloxy]phenoxy}methyl)morpholine--hydrogen chloride (1/1)
• (R)-Viloxazine-d5 (hydrochloride)
• (R)-2-[((2-Ethoxy-d5)phenoxy)methyl]morpholine Hydrochloride; (R)-2-[(2-Ethoxy-d5)phenoxymethyl]tetrahydro-1,4-oxazine Hydrochloride;

• Inchi： 1S/C13H19NO3.ClH/c1-2-15-12-5-3-4-6-13(12)17-10-11-9-14-7-8-16-11;/h3-6,11,14H,2,7-10H2,1H3;1H/t11-;/m1./s1/i1D3,2D2;
• InChI Key： HJOCKFVCMLCPTP-WKLLMZCCSA-N
• SMILES： Cl.O1CCNC[C@@H]1COC1C=CC=CC=1OC([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 278.14500
• Monoisotopic Mass: 278.1445549g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.7Ų

Experimental Properties

• Melting Point: 163-165°C
• PSA: 39.72000
• LogP: 2.58330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers